2-iodo-N-(4-methylbenzyl)benzamide

• Molecular Formula: C15H14INO
• Molecular Weight: 351.18 g/mol
• IUPAC Name: 2-iodo-N-[(4-methylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H14INO/c1-11-6-8-12(9-7-11)10-17-15(18)13-4-2-3-5-14(13)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: KCPZAQBMRRPIPJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC=CC=C2I

Description

2-Iodo-N-(4-methylbenzyl)benzamide is a benzamide derivative featuring an iodine substituent at the ortho-position of the benzoyl group and a 4-methylbenzyl moiety on the amide nitrogen. This compound is synthesized via coupling reactions between 2-iodobenzoic acid and 4-methylbenzylamine, often employing catalysts like CuI . Single-crystal X-ray diffraction studies reveal that the parent N-(4-methylbenzyl)benzamide crystallizes in an orthorhombic lattice (space group Pna2₁), with noncentrosymmetric packing influenced by intermolecular hydrogen bonding and van der Waals interactions . The iodine atom enhances electrophilic reactivity, making it a versatile intermediate in organoiodine chemistry and drug discovery.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzamide Derivatives

Key Observations :

• Bulky substituents (e.g., biphenyl groups) reduce yields due to steric hindrance .
• Electron-donating groups (e.g., morpholinomethyl) improve reaction efficiency, as seen in the 78% yield for the morpholine derivative .
• Polar side chains (e.g., methoxyethyl) may complicate crystallization, leading to lower yields .

Structural and Spectroscopic Differences

NMR Spectral Data

The $^{13}\text{C NMR}$ chemical shift of the carbonyl group (C=O) in 2-iodobenzamides is sensitive to substituent effects:

Compound	δ (C=O, ppm)	Notable Shifts	Reference
2-Iodo-N-(4-methylbenzyl)benzamide	165.94	Standard for benzamides
2-Iodo-N-(pyridin-3-yl)benzamide	165.91	Similar to parent compound
2-Iodo-N-(4-phenoxyphenyl)benzamide	165.91	Slight deshielding due to phenoxy group

The iodine atom induces deshielding in adjacent protons, with $^{1}\text{H NMR}$ signals for ortho-aromatic protons appearing downfield (~7.8–8.2 ppm) across derivatives .

Crystallographic Comparisons

• Packing Motifs : The 4-methylbenzyl group in 2-iodo-N-(4-methylbenzyl)benzamide promotes C–H···O and N–H···O hydrogen bonds, stabilizing the orthorhombic lattice . In contrast, 2-iodo-N-(4-bromophenyl)benzamide exhibits halogen···halogen (I···Br) interactions, leading to centrosymmetric packing .
• Polymorphism : Fluorinated analogs (e.g., 3-fluoro-N-(3-fluorophenyl)benzamide) show multiple polymorphs due to competing F···F and F···H interactions, whereas iodine’s larger size reduces polymorphism in 2-iodo derivatives .